Cas no 3403-79-0 (3,6,9,12-Tetraazatetradecan-1-ol,14-amino-)
3403-79-0 structure
Product Name:3,6,9,12-Tetraazatetradecan-1-ol,14-amino-
CAS No:3403-79-0
MF:C10H27N5O
MW:233.354281663895
CID:308528
PubChem ID:76945
Update Time:2025-04-19
3,6,9,12-Tetraazatetradecan-1-ol,14-amino- Chemical and Physical Properties
Names and Identifiers
-
- 3,6,9,12-Tetraazatetradecan-1-ol,14-amino-
- 14-Amino-3,6,9,12-tetraazatetradecan-1-ol
- 2-[2-[2-[2-(2-aminoethylamino)ethylamino]ethylamino]ethylamino]ethanol
- NS00029600
- DTXSID40187642
- SCHEMBL9733808
- 3403-79-0
- EINECS 222-278-4
-
- Inchi: 1S/C10H27N5O/c11-1-2-12-3-4-13-5-6-14-7-8-15-9-10-16/h12-16H,1-11H2
- InChI Key: LWRORSVTLSYHQZ-UHFFFAOYSA-N
- SMILES: OCCNCCNCCNCCNCCN
Computed Properties
- Exact Mass: 233.22181
- Monoisotopic Mass: 233.222
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 13
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 94.4A^2
- XLogP3: -3.1
Experimental Properties
- Density: 1.014
- Boiling Point: 400.8°Cat760mmHg
- Flash Point: 196.2°C
- Refractive Index: 1.501
- PSA: 94.37
3,6,9,12-Tetraazatetradecan-1-ol,14-amino- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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